1-(3,4-Difluorophenyl)-3-iodobicyclo[1.1.1]pentane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-(3,4-Difluorophenyl)-3-iodobicyclo[1.1.1]pentane” is a complex organic compound that belongs to the class of compounds known as bicyclo[1.1.1]pentanes (BCPs) . BCPs have generated considerable interest in recent years due to their role as phenyl bioisosteres . Inclusion of these groups in the place of phenyl rings can serve to eliminate metabolic liabilities in drug molecules and on occasion can even provide substances with greater potency than the corresponding aryl analogues .
Synthesis Analysis
The synthesis of BCPs is enabled from an α-allyldiazoacetate precursor in a one-pot process through cyclopropanation to afford a 3-aryl bicyclo[1.1.0]butane, followed by reaction with difluorocarbene in the same reaction flask . This process provides rapid access to 2,2-difluorobicyclo[1.1.1]pentanes . A practical scalable approach to fluoro-bicyclo[1.1.1]pentanes (19F-BCPs) has been developed .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a bicyclo[1.1.1]pentane core, which is a high-value bioisostere for para-substituted arenes as well as for tert-butyl groups and alkynes . The structure also includes a 3,4-difluorophenyl group and an iodine atom attached to the bicyclo[1.1.1]pentane core.Chemical Reactions Analysis
The chemical reactions involving “this compound” are likely to be influenced by the presence of the bicyclo[1.1.1]pentane core and the 3,4-difluorophenyl group. The synthesis of these compounds involves a one-pot process through cyclopropanation to afford a 3-aryl bicyclo[1.1.0]butane, followed by reaction with difluorocarbene .Future Directions
The future directions in the research and application of “1-(3,4-Difluorophenyl)-3-iodobicyclo[1.1.1]pentane” and similar compounds could involve further exploration of their potential as bioisosteres in drug design . There may also be opportunities for developing new synthetic approaches to these compounds and expanding their range of applications .
Properties
IUPAC Name |
1-(3,4-difluorophenyl)-3-iodobicyclo[1.1.1]pentane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F2I/c12-8-2-1-7(3-9(8)13)10-4-11(14,5-10)6-10/h1-3H,4-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSQZTKPHBXABQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)I)C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F2I |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.